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Compound of Interest

Compound Name:
Ethyl 4-hydroxy-2-

methylpyrimidine-5-carboxylate

CAS No.: 67383-32-8

Cat. No.: B3021375

Get Quote

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals working with Ethyl 4-hydroxy-2-methylpyrimidine-5-
carboxylate. We will delve into its chemical identity, properties, synthesis, and critical role as a

versatile building block in modern pharmaceutical research, grounding all claims in verifiable

scientific literature.

Core Chemical Identity & Tautomerism
Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a heterocyclic compound featuring a

pyrimidine core. A critical aspect of its structure is the keto-enol tautomerism. The "4-hydroxy"

nomenclature represents the enol form, while the IUPAC name reflects the more stable keto

form. This dynamic equilibrium is crucial in its reactivity and interactions.

The formal IUPAC name for this compound is ethyl 2-methyl-6-oxo-1H-pyrimidine-5-

carboxylate[1]. This name accurately describes the keto tautomer, which is often the

predominant form. However, it is widely recognized and cataloged by its enol-form name in

commercial and research databases.
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Table 1: Chemical Identifiers and Properties

Identifier Value Source(s)

IUPAC Name
ethyl 2-methyl-6-oxo-1H-

pyrimidine-5-carboxylate
[1]

Common Name
Ethyl 4-hydroxy-2-

methylpyrimidine-5-carboxylate
[1][2]

CAS Number 53135-24-3, 67383-32-8 [1][3]

Molecular Formula C₈H₁₀N₂O₃ [1][3]

Molecular Weight 182.18 g/mol [1][3]

Appearance Solid [2]

Melting Point 191-194°C [2]

Synonyms: This compound is known by several other names, which is important to recognize

when conducting literature and database searches. These include:

4-HYDROXY-2-METHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER[2][4]

Ethyl 2-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate[2]

AURORA KA-6913[2]

Synthesis and Mechanistic Considerations
The synthesis of substituted pyrimidines is a cornerstone of heterocyclic chemistry, often

involving the condensation of a β-ketoester equivalent with an amidine.[5] This general strategy

provides a reliable pathway to the pyrimidine core.

A common and effective method for synthesizing the title compound involves the reaction of

ethyl 2-formyl-3-oxobutanoate (a β-dicarbonyl compound) with acetamidine.

Causality in Synthesis:
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Base Catalyst: The reaction is typically mediated by a base, such as sodium ethoxide. The

base serves to deprotonate the starting materials, facilitating the nucleophilic attack and

subsequent cyclization.

Condensation: The core of the reaction is a condensation process. The acetamidine provides

the N-C-N fragment that forms one side of the pyrimidine ring, while the dicarbonyl

compound provides the remaining atoms.

Dehydration: The final step of the cyclization involves the elimination of water to form the

stable aromatic pyrimidine ring.

Below is a generalized workflow for this synthetic approach.

Ethyl 2-formyl-3-oxobutanoate
+ Acetamidine

Condensation Reaction
(Nucleophilic Addition-Elimination)

Reactants

Base Catalyst
(e.g., NaOEt in Ethanol)

Catalyst

Cyclization & Dehydration

Intermediate Formation

Ethyl 4-hydroxy-2-methyl-
pyrimidine-5-carboxylate

Product Formation

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of the target pyrimidine.
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Applications in Drug Discovery and Medicinal
Chemistry
Pyrimidine derivatives are foundational scaffolds in medicinal chemistry, appearing in

numerous approved drugs and clinical candidates.[6] Their prevalence is due to their ability to

mimic biological purines, engage in hydrogen bonding as both donors and acceptors, and

serve as a rigid core for orienting pharmacophoric groups.

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a valuable intermediate because its

functional groups—the ester and the hydroxyl/keto group—allow for diverse chemical

modifications. This versatility makes it a key starting material for more complex molecules,

including kinase inhibitors and other targeted therapies.

For instance, pyrimidine cores are central to the structure of STAT6 (Signal Transducer and

Activator of Transcription 6) inhibitors, which are investigated as potential treatments for allergic

and inflammatory diseases like asthma.[7] A study by Nagashima et al. described the synthesis

of a series of 2-{[2-(4-hydroxyphenyl)ethyl]amino}pyrimidine-5-carboxamide derivatives as

potent STAT6 inhibitors.[7] While not a direct synthesis from the title compound, this research

highlights the therapeutic importance of the substituted pyrimidine scaffold.

The diagram below illustrates the logical progression from a simple pyrimidine building block to

a complex, biologically active inhibitor.

Pyrimidine Intermediate
(e.g., Ethyl 4-hydroxy-2-

methylpyrimidine-5-carboxylate)

Functional Group
Modification

(e.g., Amidation, Substitution)

Step 1 Introduction of
Pharmacophoric Groups

Step 2 Final Bioactive Compound
(e.g., STAT6 Inhibitor)

Step 3

Click to download full resolution via product page

Caption: Role of a pyrimidine intermediate in drug discovery workflow.

Experimental Protocol: Representative Synthesis
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The following protocol is a representative procedure for the synthesis of a related

dihydropyrimidine structure, known as the Biginelli reaction, which shares mechanistic

principles with the synthesis of the title compound.[8]

Objective: To synthesize a functionalized pyrimidine derivative via a one-pot, three-component

reaction.

Materials:

Ethyl acetoacetate (1 equivalent)

A substituted benzaldehyde (1 equivalent)

Urea or Thiourea (1.5 equivalents)

Ethanol (as solvent)

Catalytic amount of a strong acid (e.g., HCl)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the

aldehyde (1 eq.), ethyl acetoacetate (1 eq.), and urea (1.5 eq.) in ethanol.

Catalysis: Add a few drops of concentrated hydrochloric acid to the mixture to catalyze the

reaction.

Scientific Rationale: The acid protonates the carbonyl oxygen of the aldehyde, making it

more electrophilic and susceptible to nucleophilic attack by urea.

Reflux: Heat the reaction mixture to reflux. The reaction time can vary from 2 to 12 hours,

depending on the specific substrates. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Self-Validation: The disappearance of starting materials and the appearance of a new,

more polar spot on the TLC plate indicates product formation.
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Isolation: After the reaction is complete (as determined by TLC), cool the mixture to room

temperature and then place it in an ice bath to facilitate precipitation of the product.

Purification: Collect the solid product by vacuum filtration. Wash the crude product with cold

ethanol to remove unreacted starting materials.

Recrystallization: For higher purity, recrystallize the solid product from a suitable solvent,

such as ethanol or an ethanol/water mixture.

Characterization: Dry the purified product and characterize it using standard analytical

techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and Melting Point) to confirm its identity

and purity.

Safety and Handling
According to GHS classifications, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is

considered a warning-level hazard.[1]

Hazards: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause

respiratory irritation (H335).[1]

Precautions: Standard laboratory personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn.[2] Handle in a well-ventilated area or a

chemical fume hood.[2] Avoid breathing dust.[2]
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Sources

1. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate | C8H10N2O3 | CID 293750 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. scbt.com [scbt.com]

4. 4-HYDROXY-2-METHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER | 53135-24-
3 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://ijpsr.com/bft-article/a-greener-chemistry-approach-for-synthesis-of-4-4-hydroxyphenyl-6-methyl-2-oxo-1234-tetrahydropyrimidine-5-carboxylic-acid-ethyl-ester/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2961239/
https://www.benchchem.com/product/b3021375/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-4-hydroxy-2-methylpyrimidine-5-carboxylate
https://pubchemlite.deepchem.io/compound/CID-293750
https://www.researchgate.net/publication/257321683_4-Hydroxyquinolones-2_91_Synthesis_and_properties_of_ethyl_1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates
https://pubmed.ncbi.nlm.nih.gov/17071093/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2960714/
https://www.benchchem.com/product/b3021375?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-hydroxy-2-methylpyrimidine-5-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-hydroxy-2-methylpyrimidine-5-carboxylate
https://www.echemi.com/produce/pr2502275834-4-hydroxy-2-methyl-pyrimidine-5-carboxylic-acid-ethyl-ester.html
https://www.scbt.com/p/4-hydroxy-2-methyl-pyrimidine-5-carboxylic-acid-ethyl-ester-53135-24-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9117024.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9117024.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. EP0326389B1 - Process for preparing 4-hydroxypyrimidine - Google Patents
[patents.google.com]

6. ijpsr.com [ijpsr.com]

7. Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-
carboxamide derivatives as novel STAT6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
monohydrate - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl 4-hydroxy-2-
methylpyrimidine-5-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021375/docs#an-in-depth-technical-guide-to-ethyl-
4-hydroxy-2-methylpyrimidine-5-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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